Cas no 91182-60-4 (5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid)

5-(4-Bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid is a brominated oxazole derivative with a carboxylic acid functional group, making it a versatile intermediate in organic synthesis and pharmaceutical research. The presence of the 4-bromophenyl moiety enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, facilitating the construction of complex aromatic systems. The methyl group at the 3-position and the carboxylic acid at the 4-position offer additional sites for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of heterocyclic scaffolds with potential biological activity. Its well-defined structure and reactivity profile make it a reliable building block for targeted synthetic applications.
5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid structure
91182-60-4 structure
Product Name:5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
CAS No:91182-60-4
MF:C11H8BrNO3
MW:282.0901222229
MDL:MFCD16447083
CID:1031783
PubChem ID:56604559
Update Time:2025-05-28

5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
    • 5-(4-bromophenyl)-3-methyl-4-Isoxazolecarboxylic acid
    • 5-(4-Bromo-phenyl)-3-methyl-isoxazole-4-carboxylic acid
    • 5-(p-Bromophenyl)-3-methyl-4-isoxazolecarboxylic acid
    • 4-Isoxazolecarboxylic acid, 5-(4-bromophenyl)-3-methyl-
    • 5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
    • AK117885
    • GFLKZFOUAHOGJF-UHFFFAOYSA-N
    • SB18059
    • OR346232
    • AX8243985
    • 4-Isoxazolecarboxylic acid, 5-(p-bromophenyl)-3-methyl- (7CI)
    • 5-(4-Bromophenyl)-3-methyl-4-isoxazolecarboxylic acid (ACI)
    • (4-Bromophenyl)-3-methylisoxazole-4-carboxylic acid
    • SCHEMBL1563
    • MFCD16447083
    • 91182-60-4
    • 5-(4-Bromophenyl)-3-methylisoxazole-4-carboxylicacid
    • DTXSID80717826
    • AS-5270
    • CS-M1999
    • AKOS015835662
    • SY066129
    • DB-023591
    • MDL： MFCD16447083
    • Inchi： 1S/C11H8BrNO3/c1-6-9(11(14)15)10(16-13-6)7-2-4-8(12)5-3-7/h2-5H,1H3,(H,14,15)
    • InChI Key： GFLKZFOUAHOGJF-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C)=NOC=1C1C=CC(Br)=CC=1)O

Computed Properties

  • Exact Mass: 280.96876g/mol
  • Monoisotopic Mass: 280.96876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.605
  • Melting Point: 192-200°C
  • Boiling Point: 409 ºC
  • Flash Point: 201 ºC

5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Security Information

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 91182-60-4 95+%
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5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid Suppliers

Amadis Chemical Company Limited
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(CAS:91182-60-4)5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
Order Number:A860584
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:24
Price ($):159.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:91182-60-4)5-(4-bromophenyl)-3-methyl-1,2-oxazole-4-carboxylic acid
A860584
Purity:99%
Quantity:5g
Price ($):159.0
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